Cas no 85153-59-9 (butyl 3-methylisoxazole-5-carboxylate)

• Product Name: butyl 3-methylisoxazole-5-carboxylate
• CAS No: 85153-59-9
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 887405
• PubChem ID: 3020446
• Update Time: 2025-04-19

butyl 3-methylisoxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• butyl 3-methylisoxazole-5-carboxylate
• butyl 3-methyl-1,2-oxazole-5-carboxylate
• 85153-59-9
• NS00063778
• DTXSID20234300
• EINECS 285-841-3

• Inchi： 1S/C9H13NO3/c1-3-4-5-12-9(11)8-6-7(2)10-13-8/h6H,3-5H2,1-2H3
• InChI Key： HTRHSZZDBULAMQ-UHFFFAOYSA-N
• SMILES： O(C(C1=CC(C)=NO1)=O)CCCC

Computed Properties

• Exact Mass: 183.09
• Monoisotopic Mass: 183.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.083
• Boiling Point: 275.7°C at 760 mmHg
• Flash Point: 120.6°C
• Refractive Index: 1.469